Methyl 3-(3,5-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(3,5-dimethoxybenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C19H17NO5S/c1-23-12-8-11(9-13(10-12)24-2)18(21)20-16-14-6-4-5-7-15(14)26-17(16)19(22)25-3/h4-10H,1-3H3,(H,20,21)
• InChI Key: YCMSSXFOCXJFLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=C(SC3=CC=CC=C32)C(=O)OC)OC
• Molecular Formula: C19H17NO5S
• Molecular Weight: 371.4 g/mol
• CAS No.: 477490-22-5

Description

“Methyl 3-(3,5-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate” is a compound that belongs to the class of thiophene derivatives. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives can be quite diverse. For instance, [3+2] cycloaddition reaction of certain thiophene derivatives with alkyne moiety and regioselective cycloisomerization can lead to the formation of new thiophenes.

Scientific Research Applications

Potential Antipsychotic Agents

A study by Högberg et al. (1990) synthesized compounds related to Methyl 3-(3,5-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate, evaluating their antidopaminergic properties. One compound demonstrated equipotency with a highly active salicylamide in vitro and in vivo, suggesting potential applications in antipsychotic therapies with a lower tendency to induce extrapyramidal side effects (Högberg et al., 1990).

Photochemical Degradation Studies

Andersson and Bobinger (1996) investigated the photochemical degradation of 2-methyl-, 3-methyl- and 2,3-dimethylbenzo[b]thiophene in aqueous solutions, elucidating the fate of crude oil components post-spill. This research indicates the environmental impact and degradation pathways of benzothiophene derivatives, highlighting their relevance in environmental chemistry (Andersson & Bobinger, 1996).

Synthesis and Chemical Properties

Cho et al. (2010) developed parallel solution-phase methods for synthesizing a library of medicinally interesting, drug-like, methyl sulfone-substituted benzo[b]thiophenes, including this compound derivatives. This study showcases the compound's utility in generating diverse chemical libraries for potential therapeutic applications (Cho et al., 2010).

Metal-Organic Frameworks (MOFs) Functionalization

Wang et al. (2016) explored the functionalization of microporous lanthanide-based MOFs using dicarboxylate ligands with methyl-substituted thieno[2,3-b]thiophene groups. These frameworks exhibited gas adsorption, sensing properties, and magnetic properties, indicating the compound's potential in materials science for developing novel MOFs with advanced functionalities (Wang et al., 2016).

Mechanism of Action

Target of Action

Methyl 3-(3,5-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate is a thiophene-based compound . Thiophene derivatives have been shown to exhibit a variety of biological effects and are often used by medicinal chemists to develop advanced compounds . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiophene derivatives have been associated with a variety of biological pathways, including those involved in anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic activities .

Result of Action

Thiophene derivatives have been associated with a variety of pharmacological properties .